Cas no 89676-58-4 (1H-Imidazole-4-carboxylic acid, 2-amino-5-fluoro-, ethyl ester)
89676-58-4 structure
Product Name:1H-Imidazole-4-carboxylic acid, 2-amino-5-fluoro-, ethyl ester
CAS No:89676-58-4
MF:C6H8FN3O2
MW:173.145024299622
CID:592542
PubChem ID:13168534
Update Time:2025-04-19
1H-Imidazole-4-carboxylic acid, 2-amino-5-fluoro-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-4-carboxylic acid, 2-amino-5-fluoro-, ethyl ester
- ethyl 2-amino-5-fluoro-1H-imidazole-4-carboxylate
- 2-amino-5-fluoro-3H-imidazole-4-carboxylic acid ethyl ester
- ZB1219
- DTXSID50524367
- 89676-58-4
- AKOS015905669
- Ethyl2-amino-5-fluoro-1H-imidazole-4-carboxylate
- ethyl 2-amino-4-fluoro-1H-imidazole-5-carboxylate
-
- Inchi: 1S/C6H8FN3O2/c1-2-12-5(11)3-4(7)10-6(8)9-3/h2H2,1H3,(H3,8,9,10)
- InChI Key: WIQFWXOIZYVKKZ-UHFFFAOYSA-N
- SMILES: FC1=C(C(=O)OCC)N=C(N)N1
Computed Properties
- Exact Mass: 173.06005467g/mol
- Monoisotopic Mass: 173.06005467g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 81Ų
1H-Imidazole-4-carboxylic acid, 2-amino-5-fluoro-, ethyl ester Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
89676-58-4 (1H-Imidazole-4-carboxylic acid, 2-amino-5-fluoro-, ethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk